Cas no 41655-13-4 (Karacolidine)

Karacolidine structure
Karacolidine structure
Product Name:Karacolidine
CAS No:41655-13-4
MF:C22H35NO5
MW:393.517007112503
CID:2668093
Update Time:2024-03-04

Karacolidine Chemical and Physical Properties

Names and Identifiers

    • (16S)-20-Ethyl-16-methoxy-4-methylaconitane-1α,8,10,14α-tetrol
    • Karacolidine
    • Inchi: 1S/C22H35NO5/c1-4-23-10-19(2)6-5-15(24)22-14(19)7-12(18(22)23)20(26)9-13(28-3)11-8-21(22,27)17(20)16(11)25/h11-18,24-27H,4-10H2,1-3H3/t11-,12+,13+,14-,15+,16+,17-,18-,19+,20+,21+,22+/m1/s1
    • InChI Key: PFSQFYVYGQKXRF-KQKLYXCJSA-N
    • SMILES: O[C@@]12C[C@@H]3[C@H](C[C@@]([C@H]1[C@H]3O)([C@H]1C[C@@H]3[C@@]4(C)CC[C@@H]([C@@]23[C@@H]1N(CC)C4)O)O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 719
  • Topological Polar Surface Area: 93.4
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd